Cas no 898424-15-2 (N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-N'-(4-methoxyphenyl)methylethanediamide)

• Product Name: N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-N'-(4-methoxyphenyl)methylethanediamide
• CAS No: 898424-15-2
• MF: C₂₄H₂₅N₃O₃S
• MW: 435.53860449791
• CID: 5481918
• Update Time: 2025-07-17

N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-N'-(4-methoxyphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[2-(2,3-dihydroindol-1-yl)-2-thiophen-2-ylethyl]-N-[(4-methoxyphenyl)methyl]oxamide
• N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-N'-(4-methoxyphenyl)methylethanediamide

• Inchi： 1S/C24H25N3O3S/c1-30-19-10-8-17(9-11-19)15-25-23(28)24(29)26-16-21(22-7-4-14-31-22)27-13-12-18-5-2-3-6-20(18)27/h2-11,14,21H,12-13,15-16H2,1H3,(H,25,28)(H,26,29)
• InChI Key： CFLQRBINNWWWGM-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(OC)C=C1)(=O)C(NCC(N1C2=C(C=CC=C2)CC1)C1SC=CC=1)=O

Additional information on N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-N'-(4-methoxyphenyl)methylethanediamide

Comprehensive Analysis of N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-N'-(4-methoxyphenyl)methylethanediamide (CAS No. 898424-15-2)

The compound N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-N'-(4-methoxyphenyl)methylethanediamide (CAS No. 898424-15-2) is a highly specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of key functional groups, including a dihydroindole moiety, a thiophene ring, and a methoxyphenyl group. These structural features contribute to its potential applications in pharmaceutical research and material science. The compound's CAS number 898424-15-2 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in drug discovery and organic electronics. The thiophene and indole components in this molecule are particularly noteworthy, as they are frequently explored for their bioactive properties and electron-conducting capabilities. Researchers are increasingly investigating such structures for their potential in targeted therapies and optoelectronic devices, aligning with trends in personalized medicine and sustainable technology.

The synthesis of N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-N'-(4-methoxyphenyl)methylethanediamide typically involves multi-step organic reactions, including amide coupling and N-alkylation processes. Its molecular weight and solubility profile make it suitable for further derivatization, a feature highly valued in medicinal chemistry. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are essential for characterizing this compound, ensuring purity and structural integrity.

From a pharmacological perspective, the dihydroindole segment in this molecule is analogous to motifs found in several FDA-approved drugs, suggesting potential receptor modulation properties. Meanwhile, the methoxyphenyl group may influence metabolic stability, a hot topic in modern drug design. These attributes have sparked interest in its possible role in addressing neurological disorders or inflammatory conditions, though extensive preclinical studies are necessary to validate such hypotheses.

In material science, the thiophene-thiophene conjugation in this compound could enable charge transport properties relevant to organic semiconductors. With the growing focus on flexible electronics and green energy solutions, researchers are examining similar structures for organic field-effect transistors (OFETs) and photovoltaic applications. The compound's thermal stability and crystallinity are additional factors under investigation for these purposes.

Quality control for CAS No. 898424-15-2 requires stringent protocols due to its complex structure. Impurity profiling using HPLC-UV or LC-MS is critical, especially for pharmaceutical-grade material. Storage recommendations typically include anhydrous conditions and light-sensitive packaging to preserve stability, reflecting best practices for similar nitrogen-containing heterocycles.

As the scientific community continues to explore structure-activity relationships (SAR) in complex organic molecules, compounds like N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-N'-(4-methoxyphenyl)methylethanediamide offer valuable insights. Its hybrid architecture bridges pharmacophore design and material functionality, making it a compelling subject for interdisciplinary research. Future studies may focus on optimizing its synthetic routes or exploring novel biological targets, contributing to both academic knowledge and practical applications.